Cas no 955747-65-6 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
- F2417-0031
- AKOS024647325
- 955747-65-6
- N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
- N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
-
- Inchi: 1S/C19H20N2O5S/c1-13(22)21-7-6-14-2-3-16(10-15(14)12-21)20-27(23,24)17-4-5-18-19(11-17)26-9-8-25-18/h2-5,10-11,20H,6-9,12H2,1H3
- InChI Key: WOQKKIXRVWHJEL-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(S(NC3=CC4=C(C=C3)CCN(C(C)=O)C4)(=O)=O)C=C2OCC1
Computed Properties
- Exact Mass: 388.10929292g/mol
- Monoisotopic Mass: 388.10929292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 93.3Ų
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2417-0031-2μmol |
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
955747-65-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2417-0031-5μmol |
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
955747-65-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2417-0031-10μmol |
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
955747-65-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2417-0031-20μmol |
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
955747-65-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2417-0031-1mg |
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
955747-65-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2417-0031-2mg |
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
955747-65-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2417-0031-3mg |
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
955747-65-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2417-0031-4mg |
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
955747-65-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2417-0031-5mg |
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
955747-65-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2417-0031-10mg |
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
955747-65-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
Comprehensive Analysis of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS 955747-65-6)
The compound N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS 955747-65-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex architecture, combining a tetrahydroisoquinoline core with a benzodioxine sulfonamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which aligns with current trends in precision medicine and targeted drug development.
In recent years, the demand for novel sulfonamide derivatives has surged due to their versatility in drug design. The benzodioxine component in this compound is known for its stability and bioavailability, while the tetrahydroisoquinoline scaffold is frequently explored for its neuroactive properties. This dual functionality positions CAS 955747-65-6 as a subject of interest for studies related to central nervous system (CNS) disorders, inflammation, and metabolic diseases—topics frequently searched in academic and AI-driven platforms.
From a synthetic chemistry perspective, the preparation of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves multi-step organic transformations, including sulfonylation and cyclization reactions. Its CAS number 955747-65-6 serves as a critical identifier in chemical databases, ensuring accurate retrieval for researchers investigating structure-activity relationships (SAR). The compound’s molecular weight, solubility, and LogP values are frequently queried in computational chemistry tools, reflecting its relevance in drug discovery workflows.
The pharmacological potential of this compound is further highlighted by its interaction with enzymes and receptors. For instance, the sulfonamide group is a common pharmacophore in carbonic anhydrase inhibitors, while the tetrahydroisoquinoline fragment may interact with G-protein-coupled receptors (GPCRs). Such mechanisms are central to trending discussions about polypharmacology and multi-target drug design—a hot topic in 2024’s pharmaceutical landscape.
Analytical characterization of CAS 955747-65-6 typically employs techniques like HPLC, NMR, and mass spectrometry. These methods confirm the purity and structural integrity of the compound, which is essential for reproducibility in biological assays. Researchers often search for "synthetic protocols for benzodioxine sulfonamides" or "biological targets of tetrahydroisoquinoline derivatives," underscoring the compound’s interdisciplinary appeal.
In conclusion, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with emerging applications in targeted therapy and molecular imaging, ensures its continued relevance in scientific literature and patent filings. As AI-driven drug discovery accelerates, compounds like CAS 955747-65-6 will remain at the forefront of innovation.
955747-65-6 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)